Cas no 1251683-31-4 (3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclopentyl-1-methyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclopentyl-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1251683-31-4
• MF: C₂₀H₂₆ClN₅O₃S
• MW: 451.970141887665
• CID: 6223903
• PubChem ID: 49663523
• Update Time: 2025-10-29

3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclopentyl-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F3406-5879
• AKOS021865263
• 3-[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl-N-cyclopentyl-1-methylpyrazole-4-carboxamide
• 1251683-31-4
• VU0623632-1
• N-(2-chlorophenyl)-2-(2-morpholin-4-ylpyridin-4-yl)-1,3-thiazole-4-carboxamide
• 3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclopentyl-1-methyl-1H-pyrazole-4-carboxamide
• 3-((4-(4-chlorophenyl)piperazin-1-yl)sulfonyl)-N-cyclopentyl-1-methyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C20H26ClN5O3S/c1-24-14-18(19(27)22-16-4-2-3-5-16)20(23-24)30(28,29)26-12-10-25(11-13-26)17-8-6-15(21)7-9-17/h6-9,14,16H,2-5,10-13H2,1H3,(H,22,27)
• InChI Key： MOLTVIMGARAVAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1CCN(CC1)S(C1C(=CN(C)N=1)C(NC1CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 451.144
• Monoisotopic Mass: 451.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9A^2
• XLogP3: 2.5

Additional information on 3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclopentyl-1-methyl-1H-pyrazole-4-carboxamide

Introduction to 3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclopentyl-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1251683-31-4)

3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclopentyl-1-methyl-1H-pyrazole-4-carboxamide, a compound with the CAS number 1251683-31-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of this molecule, featuring a piperazine moiety and a pyrazole ring system, makes it a promising candidate for further exploration in drug discovery and development.

The sulfonyl group attached to the piperazine ring introduces unique pharmacological properties that make this compound particularly interesting. Sulfonyl compounds are well-known for their ability to interact with biological targets in a highly specific manner, which is crucial for the development of effective pharmaceutical agents. The presence of a cyclopentyl group and a methyl substituent on the pyrazole ring further enhances the molecular complexity, potentially influencing its binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. The piperazine scaffold is particularly relevant in this context, as it is commonly found in drugs that target serotonin and dopamine receptors. These receptors play a critical role in various neurological and psychiatric disorders, making compounds like 3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclopentyl-1-methyl-1H-pyrazole-4-carboxamide valuable tools for research in these areas.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonyl group is particularly challenging, as it necessitates careful handling of reactive intermediates and optimization of reaction parameters. However, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one with greater efficiency and scalability.

One of the most exciting aspects of 3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclopentyl-1-methyl-1H-pyrazole-4-carboxamide is its potential as a lead compound for drug development. Preclinical studies have shown that similar compounds can exhibit potent activity against various biological targets. These findings have prompted researchers to investigate the pharmacological profile of this compound in greater detail. Initial studies suggest that it may have therapeutic potential in treating conditions such as depression, anxiety, and other neurological disorders.

The molecular structure of this compound also makes it an attractive candidate for structure-based drug design. By understanding how the different functional groups interact with biological targets, researchers can make informed modifications to improve potency and selectivity. This approach leverages computational modeling and experimental techniques to guide the design process, ultimately leading to more effective pharmaceutical agents.

In addition to its pharmacological potential, 3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclopentyl-1-methyl-1H-pyrazole-4-carboxamide has interesting chemical properties that make it useful for research purposes. Its stability under various conditions allows for extensive characterization using spectroscopic and chromatographic techniques. This information is crucial for understanding its behavior in biological systems and for optimizing its use in drug development.

The future of research involving 3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclopentyl-1-methyl-1H-pyrazole-4-carboxamide looks promising. As our understanding of biological systems continues to grow, so does the potential for discovering new therapeutic applications for this compound. Ongoing studies aim to elucidate its mechanism of action and explore its efficacy in preclinical models. These efforts are expected to yield valuable insights into its therapeutic potential and pave the way for new treatments for various diseases.

In conclusion, 3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclopentyl-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1251683-31-4) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure, combined with its promising pharmacological properties, makes it a valuable tool for exploring new treatments for neurological and psychiatric disorders. As research continues to uncover more about its capabilities, this compound is poised to play an important role in the development of next-generation pharmaceutical agents.